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Compound of Interest

Compound Name: 3-Hydroxypropanamide

Cat. No.: B015828 Get Quote

For researchers, scientists, and drug development professionals, selecting reagents with

favorable safety profiles is paramount. This guide provides a comparative analysis of the

available safety data for 3-Hydroxypropanamide against the well-characterized hazardous

amide, acrylamide, to inform safer laboratory and manufacturing practices.

While robust toxicological data for 3-Hydroxypropanamide is limited, a comparison of its

known hazard classifications with the extensive data available for acrylamide offers valuable

insights. This analysis underscores the critical need for further research into the safety profile of

3-Hydroxypropanamide before it can be definitively positioned as a safer alternative.

Comparative Hazard Overview
A side-by-side comparison of the safety data reveals significant differences in the known

toxicological profiles of 3-Hydroxypropanamide and acrylamide. Acrylamide is a well-

documented neurotoxin, reproductive toxicant, and probable human carcinogen.[1][2][3] In

contrast, the available information for 3-Hydroxypropanamide is primarily derived from its

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

classifications, which indicate it is harmful if swallowed, inhaled, or in contact with skin, and

causes skin and eye irritation.[4][5]
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Hazard Category 3-Hydroxypropanamide Acrylamide

Acute Toxicity (Oral)
Category 4 (Harmful if

swallowed)[4][5]

Known neurotoxicant and

reproductive toxicant[2][6]

Acute Toxicity (Dermal)
Category 4 (Harmful in contact

with skin)[4][5]

Absorbed through the skin,

contributing to systemic toxicity

Acute Toxicity (Inhalation)
Category 4 (Harmful if inhaled)

[4][5]

Inhalation is a route of

occupational exposure leading

to neurotoxicity

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)[4][5]
Can cause skin irritation

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)[4][5]
Can cause eye irritation

Carcinogenicity Data not available
Probable human carcinogen

(Group B2)[1]

Reproductive Toxicity Data not available

Adverse effects on

reproduction observed in

animal studies[1][6]

Specific Target Organ Toxicity
Category 3 (May cause

respiratory irritation)[4]

Nervous system is a primary

target of toxicity[2][6]

In-Depth Look at Acrylamide's Toxicity
Acrylamide's toxicity is extensively studied. It is known to be a potent neurotoxin in both

animals and humans, with occupational exposure leading to effects such as muscle weakness,

numbness in the hands and feet, and unsteadiness.[2][6] Furthermore, studies in animals have

demonstrated that acrylamide is a reproductive toxicant, causing adverse effects on male

fertility.[1]

The carcinogenicity of acrylamide is a significant concern. The U.S. Environmental Protection

Agency (EPA) classifies it as a "B2" carcinogen, meaning it is a probable human carcinogen,

based on sufficient evidence of carcinogenicity in animals.[1] Animal studies have shown that

acrylamide can induce tumors at multiple sites.[7]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.echemi.com/sds/3-hydroxypropionamide-pid_Seven16729.html
https://pubchem.ncbi.nlm.nih.gov/compound/4145140
https://pubmed.ncbi.nlm.nih.gov/17492525/
https://wwwn.cdc.gov/TSp/ToxFAQs/ToxFAQsDetails.aspx?faqid=1162&toxid=236
https://www.echemi.com/sds/3-hydroxypropionamide-pid_Seven16729.html
https://pubchem.ncbi.nlm.nih.gov/compound/4145140
https://www.echemi.com/sds/3-hydroxypropionamide-pid_Seven16729.html
https://pubchem.ncbi.nlm.nih.gov/compound/4145140
https://www.echemi.com/sds/3-hydroxypropionamide-pid_Seven16729.html
https://pubchem.ncbi.nlm.nih.gov/compound/4145140
https://www.echemi.com/sds/3-hydroxypropionamide-pid_Seven16729.html
https://pubchem.ncbi.nlm.nih.gov/compound/4145140
https://pubmed.ncbi.nlm.nih.gov/3275881/
https://pubmed.ncbi.nlm.nih.gov/3275881/
https://wwwn.cdc.gov/TSp/ToxFAQs/ToxFAQsDetails.aspx?faqid=1162&toxid=236
https://www.echemi.com/sds/3-hydroxypropionamide-pid_Seven16729.html
https://pubmed.ncbi.nlm.nih.gov/17492525/
https://wwwn.cdc.gov/TSp/ToxFAQs/ToxFAQsDetails.aspx?faqid=1162&toxid=236
https://pubmed.ncbi.nlm.nih.gov/17492525/
https://wwwn.cdc.gov/TSp/ToxFAQs/ToxFAQsDetails.aspx?faqid=1162&toxid=236
https://pubmed.ncbi.nlm.nih.gov/3275881/
https://pubmed.ncbi.nlm.nih.gov/3275881/
https://www.niehs.nih.gov/health/topics/agents/acrylamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acrylamide Metabolism and Mechanism of Toxicity
The toxicity of acrylamide is linked to its metabolism. In the body, acrylamide is converted to a

reactive epoxide metabolite called glycidamide.[3][7] Both acrylamide and glycidamide can

form adducts with DNA and proteins, leading to genotoxic and cytotoxic effects.[1] The

neurotoxic effects are thought to involve interference with kinesin-related motor proteins in

nerve cells.[2]
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Fig. 1: Simplified pathway of acrylamide metabolism and toxicity.

Experimental Protocols: A Note on Data Gaps
A critical aspect of this comparison is the absence of detailed experimental protocols and

quantitative toxicological data for 3-Hydroxypropanamide in the public domain. The provided

GHS classifications are based on available data, but the underlying studies are not readily

accessible.

For acrylamide, numerous standardized experimental protocols have been used to establish its

toxicological profile. These include:

Acute Toxicity Studies: Typically conducted in rodents (e.g., rats, mice) via oral, dermal, or

inhalation routes to determine LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%)

values.

Neurotoxicity Studies: Involve functional observational batteries, motor activity assessments,

and histopathological examination of nervous tissues in animals exposed to acrylamide.
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Carcinogenicity Bioassays: Long-term studies (e.g., 2-year rodent bioassays) where animals

are exposed to acrylamide to assess tumor development.

Genotoxicity Assays: A battery of in vitro and in vivo tests, such as the Ames test,

chromosomal aberration assays, and micronucleus tests, to evaluate the potential for DNA

damage.

Conclusion: An Incomplete Picture
Based on the currently available information, it is not possible to definitively state that 3-
Hydroxypropanamide is a safer alternative to acrylamide. While it does not (yet) carry the

severe warnings of carcinogenicity and reproductive toxicity associated with acrylamide, its

GHS classification as a harmful substance warrants caution. The lack of comprehensive

toxicological data for 3-Hydroxypropanamide represents a significant knowledge gap.

For researchers and drug development professionals, the principle of "data-driven substitution"

is crucial. Before replacing a known hazardous substance like acrylamide with a less-studied

alternative, a thorough evaluation of the alternative's safety profile is essential. In the case of 3-
Hydroxypropanamide, further investment in toxicological research is necessary to fully

understand its potential risks and to confidently determine if it represents a genuinely safer

option. Until such data becomes available, appropriate personal protective equipment and

engineering controls should be used when handling 3-Hydroxypropanamide, in line with its

known hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acrylamide: its metabolism, developmental and reproductive effects, genotoxicity, and
carcinogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]

2. A review of the toxicology of acrylamide - PubMed [pubmed.ncbi.nlm.nih.gov]

3. jifsan.umd.edu [jifsan.umd.edu]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b015828?utm_src=pdf-body
https://www.benchchem.com/product/b015828?utm_src=pdf-body
https://www.benchchem.com/product/b015828?utm_src=pdf-body
https://www.benchchem.com/product/b015828?utm_src=pdf-body
https://www.benchchem.com/product/b015828?utm_src=pdf-body
https://www.benchchem.com/product/b015828?utm_src=pdf-body
https://www.benchchem.com/product/b015828?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/3275881/
https://pubmed.ncbi.nlm.nih.gov/3275881/
https://pubmed.ncbi.nlm.nih.gov/17492525/
https://jifsan.umd.edu/docs/acrylamide2002/wg4_toxicology_bg.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. echemi.com [echemi.com]

5. 3-Hydroxypropanamide | C3H7NO2 | CID 4145140 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Acrylamide | ToxFAQs™ | ATSDR [wwwn.cdc.gov]

7. Acrylamide | National Institute of Environmental Health Sciences [niehs.nih.gov]

To cite this document: BenchChem. [3-Hydroxypropanamide: A Safer Alternative to
Acrylamide? A Comparative Safety Analysis]. BenchChem, [2025]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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